Cas no 1214359-93-9 (4-Fluoro-2-(pyridin-3-yl)benzoyl chloride)

• Product Name: 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride
• CAS No: 1214359-93-9
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 4801803
• Update Time: 2025-10-30

4-Fluoro-2-(pyridin-3-yl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(pyridin-3-yl)benzoyl chloride
• 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride

• Inchi： 1S/C12H7ClFNO/c13-12(16)10-4-3-9(14)6-11(10)8-2-1-5-15-7-8/h1-7H
• InChI Key： WNJZBYDLWICXNK-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1C1C=NC=CC=1)F)=O

Computed Properties

• Exact Mass: 235.02
• Monoisotopic Mass: 235.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride

4-Fluoro-2-(pyridin-3-yl)benzoyl chloride (CAS No. 1214359-93-9): An Overview of Its Properties, Applications, and Recent Research

4-Fluoro-2-(pyridin-3-yl)benzoyl chloride (CAS No. 1214359-93-9) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorine atom and a pyridine ring, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical formula of 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride is C₁₂H₇ClFN₂, and its molecular weight is 247.65 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the acyl chloride functional group. This reactivity makes it an excellent starting material for a wide range of chemical transformations, particularly in the synthesis of pharmaceuticals and agrochemicals.

In recent years, 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of small molecule inhibitors targeting various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of pyridine-based inhibitors using 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride. These inhibitors demonstrated potent activity against kinases involved in cancer progression, highlighting the compound's potential in oncology research.

Beyond its role in drug discovery, 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride has also been explored for its utility in the development of imaging agents. A recent publication in Chemical Communications described the synthesis of a novel fluorescent probe derived from this compound. The probe exhibited high selectivity and sensitivity for detecting specific biomarkers in living cells, making it a promising tool for diagnostic applications.

The synthetic versatility of 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride is further exemplified by its use in the preparation of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A study published in Organic & Biomolecular Chemistry in 2020 demonstrated the synthesis of prodrugs using 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride, which showed improved pharmacokinetic properties compared to their parent drugs. This research underscores the compound's potential for enhancing drug delivery and therapeutic efficacy.

In addition to its applications in medicinal chemistry, 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride has also found use in materials science. The unique electronic properties of this compound make it suitable for the development of functional materials with applications in electronics and energy storage. A study published in Advanced Materials in 2019 reported the synthesis of conductive polymers using derivatives of 4-Fluoro-2-(pyridin-3-yl)benzoyl chloride. These polymers exhibited excellent electrical conductivity and stability, making them promising candidates for use in organic electronic devices.

The safety profile of 4-Fluoro-2-(pyridin-3-y l)benzoyl chloride is an important consideration for its industrial and research applications. While it is a highly reactive compound, proper handling and storage protocols can minimize potential hazards. It is recommended to handle this compound under inert conditions and to use appropriate personal protective equipment (PPE). Additionally, it is important to follow all relevant safety guidelines and regulations to ensure safe usage.

In conclusion, 4-fluoro - 2 - ( pyridin - 3 - y l ) benzoyl chloride (CAS No. 1214359 - 93 - 9) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique molecular structure and reactivity make it an invaluable building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.